Cas no 1114822-92-2 (4,6-dimethyl-1H-pyrrolo2,3-bpyridine-3-carboxylic acid)

• Product Name: 4,6-dimethyl-1H-pyrrolo2,3-bpyridine-3-carboxylic acid
• CAS No: 1114822-92-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD11858149
• CID: 5176534
• Update Time: 2026-03-05

4,6-dimethyl-1H-pyrrolo2,3-bpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 4,6-dimethyl-
• 4,6-dimethyl-1H-pyrrolo2,3-bpyridine-3-carboxylic acid

• MDL： MFCD11858149
• Inchi： 1S/C10H10N2O2/c1-5-3-6(2)12-9-8(5)7(4-11-9)10(13)14/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： FYNZKXBARXCPMT-UHFFFAOYSA-N
• SMILES： C12NC=C(C(O)=O)C1=C(C)C=C(C)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4,6-dimethyl-1H-pyrrolo2,3-bpyridine-3-carboxylic acid

Recent Advances in the Study of 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS: 1114822-92-2)

The compound 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS: 1114822-92-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of pyrrolopyridine derivatives as versatile scaffolds in medicinal chemistry. The presence of both a pyrrole and pyridine ring in 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid provides a rigid framework that can be further functionalized to enhance its pharmacological properties. Researchers have explored its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid via a multi-step process involving palladium-catalyzed cross-coupling reactions. The compound was subsequently used to develop novel inhibitors of the JAK-STAT signaling pathway, which plays a critical role in inflammatory diseases and certain cancers. The study reported promising in vitro activity against JAK2 with an IC50 value in the nanomolar range.

Further investigations have explored the compound's potential as a building block for the development of allosteric modulators of G-protein coupled receptors (GPCRs). A recent preprint on bioRxiv (2024) described the design of a series of analogs based on 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid that showed selective modulation of adenosine A2A receptors. These findings suggest potential applications in neurological disorders such as Parkinson's disease.

From a structural perspective, computational modeling studies have revealed that the carboxylic acid moiety at position 3 and the methyl groups at positions 4 and 6 contribute significantly to the compound's binding affinity with various biological targets. The planar structure of the pyrrolopyridine core facilitates π-π stacking interactions with aromatic residues in protein binding sites, while the carboxyl group enables hydrogen bonding with key amino acids.

Ongoing research is investigating the compound's potential in antibiotic development, particularly against drug-resistant bacterial strains. Preliminary results presented at the 2024 American Chemical Society National Meeting indicated that derivatives of 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid exhibited activity against methicillin-resistant Staphylococcus aureus (MRSA) by inhibiting bacterial topoisomerase IV.

In conclusion, 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS: 1114822-92-2) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Its structural versatility, combined with recent synthetic advancements, positions it as a valuable tool for drug discovery programs targeting various disease pathways. Future research directions may include optimization of its pharmacokinetic properties and exploration of its potential in combination therapies.